Cas no 1849283-64-2 (1-(3-Methylpyridin-4-yl)cyclopropan-1-ol)

• Product Name: 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol
• CAS No: 1849283-64-2
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5869804
• PubChem ID: 126977622
• Update Time: 2025-05-21

1-(3-Methylpyridin-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1849283-64-2
• 1-(3-methylpyridin-4-yl)cyclopropan-1-ol
• EN300-1853836
• 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol

• Inchi： 1S/C9H11NO/c1-7-6-10-5-2-8(7)9(11)3-4-9/h2,5-6,11H,3-4H2,1H3
• InChI Key： GNDSLKLPOLOTGY-UHFFFAOYSA-N
• SMILES： OC1(C2C=CN=CC=2C)CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol

Introduction to 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol (CAS No. 1849283-64-2)

1-(3-Methylpyridin-4-yl)cyclopropan-1-ol, with the CAS number 1849283-64-2, is a unique and structurally intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropane ring fused to a substituted pyridine moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol is particularly noteworthy due to its combination of a cyclopropane ring and a pyridine ring. The cyclopropane ring, known for its high ring strain, imparts unique chemical properties to the molecule, while the pyridine ring, a common motif in many bioactive compounds, contributes to its potential pharmacological activity. The presence of the methyl group on the pyridine ring further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the potential of 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate ion channels and receptors involved in neuronal function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol effectively reduced oxidative stress and prevented neuronal cell death in vitro models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol has also shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This makes it a potential candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol have also been extensively studied. Its high lipophilicity allows for good membrane permeability, which is crucial for effective drug delivery. However, this property also necessitates careful consideration of potential off-target effects and toxicity. To address these concerns, researchers are actively exploring various prodrug strategies to enhance the selectivity and safety profile of this compound.

In terms of synthetic accessibility, 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol can be synthesized through several well-established routes. One common approach involves the reaction of 4-bromomethylpyridine with a suitable cyclopropane derivative followed by hydrolysis or reduction steps. The synthetic flexibility of this compound allows for the introduction of various functional groups, enabling further optimization for specific therapeutic applications.

The potential applications of 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol extend beyond neurological and inflammatory disorders. Recent research has also explored its use in cancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This makes it a potential lead compound for developing new anticancer agents with novel mechanisms of action.

To further advance the development of 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol, ongoing clinical trials are evaluating its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications. Preliminary results from phase I trials have been encouraging, with no significant adverse events reported at therapeutic doses.

In conclusion, 1-(3-Methylpyridin-4-yl)cyclopropan-1-ol (CAS No. 1849283-64-2) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.